Cas no 121999-68-6 (C20 Sphingomyelin)

• Product Name: C20 Sphingomyelin
• CAS No: 121999-68-6
• MF: C₄₃H₈₇N₂O₆P
• MW: 759.134454965591
• CID: 4687642
• PubChem ID: 44260124
• Update Time: 2024-11-06

C20 Sphingomyelin Chemical and Physical Properties

Names and Identifiers

• C20 Sphingomyelin
• SM(d18:1/20:0)
• N-(eicosanoyl)-sphing-4-enine-1-phosphocholine
• N-icosanoylsphingosine-1-phosphocholine
• SM d38:1
• 4-hydroxy-7S-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-3,5-dioxa-8-aza-4-phosphaoctacosan-1-aminium,4-oxide,innersalt
• Sphingomyelin (d18:1/20:0)
• LMSP03010005
• N-arachidoylsphingosine-1-phosphocholine
• N-eicosanoylsphingosine-1-phosphocholine
• N-icosanoylsphing-4-enine-1-phosphocholine
• N-arachidoylsphing-4-enine-1-phosph
• Q27156785
• CHEBI:83359
• CHEMBL14464
• (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• C20 Sphingomyelin (d18:1/20:0)
• N-arachidoylsphing-4-enine-1-phosphocholine
• (2S,3R,E)-3-Hydroxy-2-icosanamidooctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
• N-eicosanoylsphing-4-enine-1-phosphocholine
• DTXSID501347266
• [(E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
• 121999-68-6
• AKOS040754847
• N-(Eicosanoyl)-1-phosphocholine-sphing-4-enine
• N-(Eicosanoyl)-1-phosphocholine-sphingosine
• N-(Eicosanoyl)-1-phosphocholine-D-sphingosine
• (2S,3R,4E)-3-Hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphoric acid
• ((E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl) 2-(trimethylazaniumyl)ethyl phosphate
• N-(Eicosanoyl)-1-phosphocholine-D-erythro-sphingosine
• N-(Eicosanoyl)-1-phosphocholine-sphingenine
• SM D18:1/20:0
• Sphingomyelin(D18:1/20:0)
• N-(Eicosanoyl)-1-phosphocholine-erythro-4-sphingenine
• Sphingomyelin (D18:1,C20:0)
• N-(Eicosanoyl)-1-phosphocholine-4-sphingenine
• CS-0375920
• HY-145549

• Inchi： 1S/C43H87N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-43(47)44-41(40-51-52(48,49)50-39-38-45(3,4)5)42(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h34,36,41-42,46H,6-33,35,37-40H2,1-5H3,(H-,44,47,48,49)/b36-34+/t41-,42+/m0/s1
• InChI Key： AADLTHQNYQJHQV-SVLGDMRNSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 758.63017550g/mol
• Monoisotopic Mass: 758.63017550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 40
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids